Cas no 244264-57-1 (2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide
• CAS No: 244264-57-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD19314589
• CID: 2000874
• PubChem ID: 21776239
• Update Time: 2025-05-24

2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-phenyl)-N-methyl-2-oxo-acetamide
• 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide
• N-methyl-2-(4-methoxyphenyl)-2-oxoacetamide
• 244264-57-1
• SCHEMBL4710619
• EN300-8611264
• LFRNOQWLRGQVQN-UHFFFAOYSA-N
• 2-(4-Methoxyphenyl)-N-methyl-2-oxoethanimidate

• MDL： MFCD19314589
• Inchi： 1S/C10H11NO3/c1-11-10(13)9(12)7-3-5-8(14-2)6-4-7/h3-6H,1-2H3,(H,11,13)
• InChI Key： LFRNOQWLRGQVQN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C(NC)=O)=O)=CC=1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide

Comprehensive Overview of 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide (CAS No. 244264-57-1)

2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide, with the CAS number 244264-57-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of aryl ketone amides, which are known for their versatile applications in medicinal chemistry and drug development. The presence of a methoxyphenyl group and an N-methyl-2-oxoacetamide moiety makes it a valuable intermediate in synthesizing bioactive molecules.

In recent years, the demand for 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide has surged due to its potential role in targeting metabolic pathways and enzyme inhibition. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug design. The compound's structural uniqueness allows it to interact with specific protein targets, making it a candidate for treating conditions like inflammation and neurodegenerative diseases.

The synthesis of CAS 244264-57-1 involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. This level of precision is essential for applications in high-throughput screening and drug discovery, where even minor impurities can skew experimental results.

From an industrial perspective, 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide is often discussed in the context of green chemistry and sustainable manufacturing. Companies are exploring eco-friendly synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward environmentally responsible chemical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in personalized medicine. With the rise of AI-driven drug discovery, computational models are being used to predict how 244264-57-1 interacts with biological systems. Such innovations are revolutionizing how researchers approach target identification and lead optimization, making this compound a focal point in modern pharmacology.

In summary, 2-(4-methoxyphenyl)-N-methyl-2-oxoacetamide (CAS No. 244264-57-1) is a compound of immense scientific and industrial relevance. Its applications span from drug development to sustainable chemistry, addressing some of the most pressing challenges in healthcare and environmental sustainability. As research progresses, this molecule is poised to play an even greater role in advancing biomedical innovation.